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Compound of Interest

Compound Name: c215

Cat. No.: B1663142

For Research Use Only. Not for use in humans or animals.

This guide provides essential safety and logistical information for handling the compound C215
(CAS No. 912780-51-9), a potent MmpL3 inhibitor used in tuberculosis research. Given that
detailed public hazard data is limited, this compound must be handled as a potent, potentially
hazardous substance. All procedures should be conducted with rigorous adherence to safety
protocols to minimize exposure risk.

Compound Identification and Properties

C215 is a research chemical identified as a potent inhibitor of MmpL3, with activity against M.
tuberculosis.[1] It is supplied as a solid, typically white to off-white in color.

Property Data Source
Chemical Name Cc215 [1]
CAS Number 912780-51-9 [1]
Molecular Formula C17H17CI2N3 [1]
Molecular Weight 334.24 g/mol [1]
Appearance Solid, white to off-white [1]
Storage ?tore at -20°C, protected from o
light.
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Personal Protective Equipment (PPE)

A thorough hazard assessment is the first step in selecting appropriate PPE.[2] For C215,
where full toxicological data is unavailable, a conservative approach is mandatory. The
following PPE serves as a minimum requirement when handling this compound.[3][4]
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PPE Category

Specification

Rationale

Body Protection

A buttoned, long-sleeved
laboratory coat. A chemical-
resistant apron should be worn
over the lab coat when there is

a significant risk of splashes.

[4]

Protects skin and personal

clothing from contamination.

Hand Protection

Disposable, chemical-resistant
gloves (e.g., nitrile). Double-
gloving is recommended,
especially for extended
procedures.[3][4] Gloves must
be changed immediately if

contaminated.

Prevents dermal absorption, a
primary route of exposure for

potent compounds.

Eye & Face Protection

ANSI Z87.1-compliant safety
glasses with side shields are
the minimum requirement.[3]
For procedures with a splash
risk (e.g., preparing solutions),
use chemical splash goggles

and a face shield.

Protects eyes from airborne

powder particles and splashes.

Respiratory Protection

All work with solid C215 must
be performed within a certified
chemical fume hood or a
ventilated balance enclosure to
prevent inhalation of airborne
particles.[5][6]

Minimizes the risk of
respiratory tract exposure to

the potent compound.

Foot Protection

Closed-toe shoes must be
worn at all times in the

laboratory.[4]

Protects feet from spills and

dropped objects.

Operational Plan: Handling and Storage
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Adherence to standard operating procedures is critical. All personnel must be trained on the
specific hazards and handling requirements for potent compounds before working with C215.

[6]
3.1. Engineering Controls

e Primary Containment: A certified chemical fume hood is the primary engineering control for
handling C215 powder and preparing solutions.[7] The fume hood sash should be kept as
low as possible.

o Ventilation: Ensure adequate laboratory ventilation to dilute any fugitive emissions.
3.2. Procedural Guidance for Handling

o Preparation: Before starting, ensure all necessary PPE, spill cleanup materials, and waste
containers are readily accessible.[6]

» Weighing: Weigh solid C215 within a ventilated balance enclosure or a chemical fume hood
to contain any airborne powder.[6] Use a dedicated set of spatulas and weigh boats.

« Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing. Always pour chemicals carefully, using a tray for secondary containment when
transporting containers.[5]

» Decontamination: After handling, decontaminate all surfaces (balance, fume hood sash,
countertops) with an appropriate solvent (e.g., 70% ethanol) and wipe clean. Decontaminate
all equipment used.

o Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[6]

3.3. Storage

o Store C215 in its original, tightly sealed container in a designated, labeled area at -20°C,
protected from light.[1]
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» Store potent compounds in a segregated area away from incompatible materials.[8] Use
secondary containment, such as a sealed plastic tub, to contain any potential leaks from the
primary container.[6]

Disposal Plan

All chemical waste must be treated as hazardous unless confirmed to be non-hazardous.[9]
Due to its potency and limited data, all C215 waste must be disposed of as hazardous
chemical waste.

4.1. Waste Segregation and Collection

e Solid Waste: All disposable materials contaminated with C215 (e.g., gloves, weigh boats,
paper towels, contaminated PPE) must be collected in a dedicated, clearly labeled
hazardous waste container lined with a heavy-duty plastic bag.

» Liquid Waste: Unused solutions containing C215 should be collected in a labeled, sealed,
and chemical-resistant hazardous waste container.

o Sharps Waste: Needles or other sharps contaminated with C215 must be disposed of in a
designated sharps container.

4.2. Disposal Procedure

» Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full
chemical name ("C215"), and the primary hazard (e.g., "Potent Compound,” "Toxic").

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. Containers must be kept closed except when adding waste.

e Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health
and Safety (EHS) department. Do not dispose of C215 waste down the drain or in the
regular trash.[9][10] The most common disposal method for this type of waste is high-
temperature incineration.[11]

Emergency Procedures: Spill Response Workflow
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In the event of a spill, immediate and correct action is crucial to prevent exposure and
contamination.

Workflow for C215 Spill Response

Alert personnel
in immediate area

Assess the spill
(Is it safe to clean up?)

Yes, small & manageable

Don appropriate PPE
(double gloves, respirator,
goggles, lab coat)

:

Contain the spill:
Cover with absorbent pads
or appropriate material

i

Clean the area:
Work from outside in,
place waste in sealed bag

:

Decontaminate the area
with an appropriate solvent

i

Dispose of all materials
as hazardous waste

Evacuate if spill is large,
airborne, or unmanageable

Contact EHS/
Emergency Services

Report incident to
Lab Supervisor
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Click to download full resolution via product page

Caption: Logical workflow for responding to a laboratory spill of C215.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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